Cas no 1522550-67-9 (4-(Propan-2-yl)oxane-4-carbaldehyde)

• Product Name: 4-(Propan-2-yl)oxane-4-carbaldehyde
• CAS No: 1522550-67-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5698086
• PubChem ID: 83694678
• Update Time: 2023-10-14

4-(Propan-2-yl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1623381
• Z1813112044
• 1522550-67-9
• 4-(PROPAN-2-YL)OXANE-4-CARBALDEHYDE
• 2H-Pyran-4-carboxaldehyde, tetrahydro-4-(1-methylethyl)-
• 4-(Propan-2-yl)oxane-4-carbaldehyde

• Inchi： 1S/C9H16O2/c1-8(2)9(7-10)3-5-11-6-4-9/h7-8H,3-6H2,1-2H3
• InChI Key： IHDMVHNHXUWILJ-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CC1)C(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 214.4±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes